4-ethoxy-N-((6-(p-tolyl)-2,3-dihydroimidazo[2,1-b]thiazol-5-yl)methyl)benzamide

• IUPAC Name: 4-ethoxy-N-[[6-(4-methylphenyl)-2,3-dihydroimidazo[2,1-b][1,3]thiazol-5-yl]methyl]benzamide
• InChI: InChI=1S/C22H23N3O2S/c1-3-27-18-10-8-17(9-11-18)21(26)23-14-19-20(16-6-4-15(2)5-7-16)24-22-25(19)12-13-28-22/h4-11H,3,12-14H2,1-2H3,(H,23,26)
• InChI Key: QFLZOHZJNHFVPD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NCC2=C(N=C3N2CCS3)C4=CC=C(C=C4)C
• Molecular Formula: C22H23N3O2S
• Molecular Weight: 393.5 g/mol

Description

The compound “4-ethoxy-N-((6-(p-tolyl)-2,3-dihydroimidazo[2,1-b]thiazol-5-yl)methyl)benzamide” is a derivative of thiazole. Thiazole is a heterocyclic organic compound which has a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. Thiazoles are members of the azole heterocycles that include imidazoles and oxazoles.

Synthesis Analysis

The synthesis of similar compounds involves the reaction of hydrazonoyl halides with 2-aminobenzothiazole. The transformation provided rapid access to functionalized benzo[d]imidazo[2,1-b]thiazoles from 2-aminobenzothiazole. The bromination of various ketones with copper (II) bromide in refluxing CHCl3/EtOAc provided the corresponding α-bromoketones which were reacted with intermediate to generate desired derivatives.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom for completing the needs of 6π electrons to satisfy Hückel’s rule. The aromaticity is estimated by the chemical shift of the ring proton.

Chemical Reactions Analysis

The reaction of 2-aminobenzothiazole with hydrazonoyl halides yielded 2-aminobenzothiazole derivatives. The bromination of various ketones with copper (II) bromide in refluxing CHCl3/EtOAc provided the corresponding α-bromoketones.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been reported. For instance, the yield of a similar compound was 2.54 g (97%), with a melting point of 230–232 °C.

Mechanism of Action

Mode of Action

Like other imidazole derivatives, it may interact with its targets through hydrogen bonding, π-π stacking, or other non-covalent interactions . These interactions can lead to changes in the conformation or activity of the target molecules, thereby affecting their function.

Biochemical Pathways

Imidazole derivatives are known to have a broad range of biological activities and can affect various biochemical pathways depending on their specific targets .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of this compound . .

Future Directions

Thiazole derivatives have a wide range of biological activities and are present in more than 18 FDA-approved drugs. Therefore, the development of new compounds related to this scaffold could lead to the discovery of new drugs with lesser side effects.